5-(Naphthalen-1-yl)picolinic acid, 95%

• IUPAC Name: 5-naphthalen-1-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C16H11NO2/c18-16(19)15-9-8-12(10-17-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,18,19)
• InChI Key: VAGKJXIJWSDJST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CN=C(C=C3)C(=O)O
• Molecular Formula: C16H11NO2
• Molecular Weight: 249.26 g/mol

Description

5-(Naphthalen-1-yl)picolinic acid (5-NPA) is a heterocyclic compound belonging to the class of picolinic acids. It is a white crystalline solid with a molecular weight of 212.25 g/mol and a melting point of 192-194°C. 5-NPA has been studied extensively in recent years due to its potential applications in various scientific research fields. It has been found to possess various biological activities such as anti-inflammatory, antioxidant, and anti-cancer properties. In addition, 5-NPA has been found to be a promising candidate for drug delivery and drug targeting.

Scientific Research Applications

5-(Naphthalen-1-yl)picolinic acid, 95% has been found to have a wide range of applications in scientific research. It has been extensively studied for its potential as an anti-inflammatory, antioxidant, and anti-cancer agent. In addition, 5-(Naphthalen-1-yl)picolinic acid, 95% has been investigated for its ability to act as a drug delivery vehicle and drug targeting agent. It has also been studied for its potential use in the development of novel materials and nanotechnology.

Mechanism of Action

The exact mechanism of action of 5-(Naphthalen-1-yl)picolinic acid, 95% is not fully understood. However, it is believed that the compound exerts its anti-inflammatory, antioxidant, and anti-cancer activities by modulating the activity of various enzymes and receptors. For example, 5-(Naphthalen-1-yl)picolinic acid, 95% has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 5-(Naphthalen-1-yl)picolinic acid, 95% has been found to interact with various types of receptors, such as the G-protein coupled receptors, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
5-(Naphthalen-1-yl)picolinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer activities. In addition, 5-(Naphthalen-1-yl)picolinic acid, 95% has been found to inhibit the growth of various types of cancer cells, including lung, colon, and breast cancer cells. Furthermore, 5-(Naphthalen-1-yl)picolinic acid, 95% has been found to possess anti-viral activity, as well as to modulate the activity of various enzymes and receptors involved in the regulation of various cellular processes.

Advantages and Limitations for Lab Experiments

The use of 5-(Naphthalen-1-yl)picolinic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available in the form of a solid or a solution. Furthermore, 5-(Naphthalen-1-yl)picolinic acid, 95% is relatively stable and can be stored for extended periods of time without significant degradation. However, there are some limitations to the use of 5-(Naphthalen-1-yl)picolinic acid, 95% in laboratory experiments. For example, the compound is highly toxic, and it can cause skin and eye irritation if not handled properly. In addition, 5-(Naphthalen-1-yl)picolinic acid, 95% is a highly reactive compound and can react with other compounds, which can lead to unexpected results.

Future Directions

The potential applications of 5-(Naphthalen-1-yl)picolinic acid, 95% are still being explored. Future research could focus on the development of novel drug delivery systems based on 5-(Naphthalen-1-yl)picolinic acid, 95%. In addition, further studies could focus on the elucidation of the exact mechanism of action of 5-(Naphthalen-1-yl)picolinic acid, 95% in various biological processes. Furthermore, further research could focus on the development of novel materials and nanotechnology based on 5-(Naphthalen-1-yl)picolinic acid, 95%. Finally, additional research could focus on the potential use of 5-(Naphthalen-1-yl)picolinic acid, 95% in the development of novel therapeutic agents.

Synthesis Methods

5-(Naphthalen-1-yl)picolinic acid, 95% can be synthesized from the reaction of naphthalene-1-carbaldehyde with picolinic acid. The reaction is performed in the presence of a base such as sodium hydroxide and a catalyst such as piperidine. The reaction proceeds in two steps: the first step involves the formation of a Schiff base, which is then hydrolyzed in the second step to form 5-(Naphthalen-1-yl)picolinic acid, 95%. The yield of the reaction is typically around 80%.